Cas no 73931-64-3 (Benzenethiol,2-amino-3-methoxy-)

• Product Name: Benzenethiol,2-amino-3-methoxy-
• CAS No: 73931-64-3
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 554933
• PubChem ID: 12631859
• Update Time: 2025-04-19

Benzenethiol,2-amino-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2-amino-3-methoxy-
• 2-amino-3-methoxybenzenethiol
• 2-Amino-3-methoxythiophenol
• 2-Mercapto-6-methoxyaniline
• DTXSID80505028
• AKOS014313617
• BENZENETHIOL, 2-AMINO-3-METHOXY-
• AT19649
• SCHEMBL6154114
• 2-Amino-3-methoxybenzene-1-thiol
• 73931-64-3
• FT-0708408
• KKXFKDUISHGLNF-UHFFFAOYSA-N

• Inchi： 1S/C7H9NOS/c1-9-5-3-2-4-6(10)7(5)8/h2-4,10H,8H2,1H3
• InChI Key： KKXFKDUISHGLNF-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1N)OC

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.2Ų

Experimental Properties

• Density: 1.209
• Boiling Point: 275 ºC
• Flash Point: 120 ºC